Cas no 5461-09-6 (9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]-)

• Product Name: 9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]-
• CAS No: 5461-09-6
• MF: C₁₂H₈Cl₂N₄S
• MW: 311.18971824646
• CID: 381316
• PubChem ID: 3609724
• Update Time: 2025-04-19

9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]-
• AKOS003931049; 6-(3,4-dichloro-benzylmercapto)-7(9)H-purine; 6-[(3,4-dichlorobenzyl)sulfanyl]-7H-purine; AC1MTY61; NSC23911; 6-(3,4-Dichlor-benzylmercapto)-7(9)H-purin;
• 6-[(3,4-dichlorophenyl)methylsulfanyl]-7H-purine
• 5461-09-6
• NSC-23911
• NSC23911
• DTXSID30394146
• AKOS003931049

• Inchi： 1S/C12H8Cl2N4S/c13-8-2-1-7(3-9(8)14)4-19-12-10-11(16-5-15-10)17-6-18-12/h1-3,5-6H,4H2,(H,15,16,17,18)
• InChI Key： IHLCEWITLZHIEG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC1=C2C(=NC=N1)N=CN2)Cl

Computed Properties

• Exact Mass: 309.98494
• Monoisotopic Mass: 309.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 454°C at 760 mmHg
• Flash Point: 228.4°C
• Refractive Index: 1.764
• PSA: 49.44
• LogP: 3.95200